Cas no 2171212-34-1 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid
• CAS No: 2171212-34-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6405032
• PubChem ID: 165537444
• Update Time: 2025-11-06

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid
• 2171212-34-1
• EN300-1511442
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-8-23(25(31)29-22-14-7-13-21(28)24(22)26(32)33)30-27(34)35-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-7,9-14,20,23H,2,8,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m1/s1
• InChI Key： ICXWDTZCDZBLDS-HSZRJFAPSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid

Compound CAS No 2171212-34-1: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic Acid

The compound with CAS No 2171212-34-1, known as 2-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-fluorobenzoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which incorporates both a fluorenylmethoxycarbonyl (Fmoc) group and a fluorinated benzoic acid moiety, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of this compound is characterized by its chiral center at the pentanamide group, which is critical for its stereochemical properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity and stability of the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enabling precise control over reaction pathways, particularly in the assembly of complex peptide structures.

One of the most intriguing aspects of this compound is its application in the development of novel therapeutic agents. Researchers have demonstrated that the presence of the fluorinated benzoic acid group can significantly influence the pharmacokinetic properties of the resulting compounds. For instance, fluorination often enhances lipophilicity and metabolic stability, which are desirable traits for drug candidates targeting various disease states, including cancer and infectious diseases.

Recent advancements in asymmetric synthesis have further expanded the utility of this compound. The use of chiral catalysts and enantioselective reactions has enabled the efficient preparation of enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity. These developments underscore the importance of this compound as a versatile building block in modern medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for use in polymer synthesis and surface modification technologies. For example, derivatives of this compound have been explored as potential precursors for generating functional polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility.

The synthesis of this compound typically involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the subsequent introduction of the fluorinated benzoic acid moiety through coupling reactions. Recent optimizations have focused on improving reaction efficiency and scalability, making this compound more accessible for large-scale applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into molecular interactions and degradation pathways, which are critical for ensuring product quality and safety.

In conclusion, CAS No 2171212-34-1, or 2-(2R)-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-6-fluorobenzoic acid, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.